Cas no 607-00-1 (N,N-Diphenylformamide)

• Product Name: N,N-Diphenylformamide
• CAS No: 607-00-1
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• MDL: MFCD00003282
• CID: 510050
• PubChem ID: 87567492
• Update Time: 2025-06-13

N,N-Diphenylformamide Chemical and Physical Properties

Names and Identifiers

• Formamide,N,N-diphenyl-
• N,N-Diphenylformamide
• N.N-Diphenylformamide
• diphenylformamide
• EINECS 210-129-6
• Formamide,N,N-diphenyl
• Formanilide,N-phenyl
• N,N-dibenzamide
• N,N-diphenyl-formamide
• N,N'-diphenylformamidine
• Formyldiphenylamine
• N,N-Diphenyl formamide
• Formamide, N,N-diphenyl-
• Formanilide, N-phenyl-
• DCNUQRBLZWSGAV-UHFFFAOYSA-N
• FF0X003442
• N-Formyldiphenylamine
• Formamide,N-diphenyl-
• 1no9
• DCNUQRBLZWSGAV-UHFFFAOYSA-
• NSC3864
• HMS1577L14
• STK298772
• 6101AF
• SBB056774
• A

• MDL： MFCD00003282
• Inchi： 1S/C13H11NO/c15-11-14(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-11H
• InChI Key： DCNUQRBLZWSGAV-UHFFFAOYSA-N
• SMILES： O=CN(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 197.08400
• Monoisotopic Mass: 197.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3

Experimental Properties

• Color/Form: Not available
• Density: 1.1012 (rough estimate)
• Melting Point: 71.0 to 74.0 deg-C
• Boiling Point: 190°C/13mmHg(lit.)
• Flash Point: 155.6°C
• Refractive Index: 1.6050 (estimate)
• PSA: 20.31000
• LogP: 3.61700
• Solubility: Not available

N,N-Diphenylformamide Security Information

• Hazard Statement： H402
• Warning Statement： P273-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N,N-Diphenylformamide

N,N-Diphenylformamide (CAS No. 607-00-1): A Comprehensive Overview

N,N-Diphenylformamide (CAS No. 607-00-1) is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as diphenylformamide, is characterized by its unique chemical structure and properties, making it an essential reagent in synthetic chemistry, pharmaceutical research, and materials science.

The molecular formula of N,N-Diphenylformamide is C₁₄H₁₃NO, and its molecular weight is approximately 207.25 g/mol. The compound is a white to off-white crystalline solid at room temperature, with a melting point ranging from 98 to 100°C. Its solubility in water is low, but it is soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

In the realm of synthetic chemistry, N,N-Diphenylformamide serves as a valuable intermediate and reagent. It is often used as a protecting group for amines and as a coupling agent in the synthesis of complex organic molecules. Recent studies have highlighted its utility in the formation of amide bonds, which are crucial in the development of peptides and proteins. For instance, a 2021 study published in the Journal of Organic Chemistry demonstrated the effectiveness of N,N-Diphenylformamide in facilitating the selective formation of amide bonds under mild conditions, thereby enhancing the efficiency and yield of synthetic processes.

In the pharmaceutical industry, N,N-Diphenylformamide has found applications in drug discovery and development. Its ability to form stable complexes with metal ions makes it useful in the design of metalloenzymes and metal-based drugs. A notable example is its use in the synthesis of platinum-based anticancer agents, where it serves as a ligand to enhance the therapeutic efficacy and reduce toxicity. A 2022 study in the Journal of Medicinal Chemistry reported that N,N-Diphenylformamide-derived platinum complexes exhibited enhanced antitumor activity against various cancer cell lines, including those resistant to conventional platinum drugs.

Beyond its role in drug development, N,N-Diphenylformamide has also been explored for its potential in materials science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Research published in Advanced Materials in 2023 highlighted the use of N,N-Diphenylformamide as a dopant for organic semiconductors, leading to improved charge transport properties and enhanced device performance. This application opens up new possibilities for the development of next-generation electronic devices with superior performance and stability.

The environmental impact of N,N-Diphenylformamide has also been a subject of recent studies. While it is generally considered to have low toxicity and environmental impact when used properly, proper handling and disposal practices are essential to minimize any potential risks. A 2021 review article in Environmental Science & Technology provided guidelines for the safe use and disposal of this compound, emphasizing the importance of adhering to regulatory standards and best practices.

In conclusion, N,N-Diphenylformamide (CAS No. 607-00-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties make it an indispensable reagent in synthetic chemistry, pharmaceutical research, and materials science. Ongoing research continues to uncover new applications and improve our understanding of its potential benefits and limitations.